ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2,4-difluorophenyl)methyl]-1-(furan-3-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C20H21F2NO4/c1-2-27-19(25)20(11-14-4-5-16(21)10-17(14)22)7-3-8-23(13-20)18(24)15-6-9-26-12-15/h4-6,9-10,12H,2-3,7-8,11,13H2,1H3
• InChI Key: COHWZCBECJHGEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=COC=C2)CC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H21F2NO4
• Molecular Weight: 377.4 g/mol

Description

Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate, also known as DFU, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DFU is a synthetic molecule that belongs to the class of piperidinecarboxylic acid esters.

Mechanism of Action

The exact mechanism of action of ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate is not fully understood. However, studies have suggested that ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate exerts its effects by modulating various signaling pathways, such as the NF-κB and PI3K/Akt/mTOR pathways. ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines. ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the proliferation of cancer cells. Additionally, ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has been shown to improve insulin sensitivity and glucose uptake in diabetic animals, suggesting its potential use in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has several advantages for lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities, making it readily available for research purposes. ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has also been shown to have low toxicity and good bioavailability, making it a promising candidate for drug development. However, one limitation of ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research on ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. This will provide a better understanding of how ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate exerts its effects and may lead to the development of more potent and specific ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate analogs. Another direction is to investigate the potential use of ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate in combination with other drugs for the treatment of various diseases. Finally, more studies are needed to evaluate the safety and efficacy of ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate in humans, which will pave the way for its clinical development.

Synthesis Methods

Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate can be synthesized through a multistep process that involves the reaction of 2,4-difluorobenzylamine with 3-furoyl chloride to form the intermediate compound, 3-(2,4-difluorobenzyl)-1-(3-furoyl) piperidin-4-one. The intermediate compound is then reacted with ethyl chloroformate to obtain the final product, ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 3-(2,4-difluorobenzyl)-1-(3-furoyl)-3-piperidinecarboxylate has been studied extensively for its potential therapeutic applications in various diseases and conditions. It has been shown to have anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective properties.